1-benzyl-N-[2-(3-chlorophenyl)ethyl]-4-piperidinamine

• IUPAC Name: 1-benzyl-N-[2-(3-chlorophenyl)ethyl]piperidin-4-amine
• InChI: InChI=1S/C20H25ClN2/c21-19-8-4-7-17(15-19)9-12-22-20-10-13-23(14-11-20)16-18-5-2-1-3-6-18/h1-8,15,20,22H,9-14,16H2
• InChI Key: SCMAHPPFCLBIJG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NCCC2=CC(=CC=C2)Cl)CC3=CC=CC=C3
• Molecular Formula: C20H25ClN2
• Molecular Weight: 328.9 g/mol

Description

1-benzyl-N-[2-(3-chlorophenyl)ethyl]-4-piperidinamine is a chemical compound that belongs to the class of psychoactive substances known as research chemicals. It is commonly referred to as 4-CEC and is used in scientific research to study its effects on the human body. Additionally, this paper will discuss future directions for research on 4-CEC.

Mechanism of Action

The mechanism of action of 4-CEC is not well understood. However, it is believed to work by increasing the release of dopamine and norepinephrine in the brain. This leads to increased activity in the central nervous system, resulting in feelings of euphoria and stimulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-CEC are similar to those of other psychoactive substances. It can cause an increase in heart rate, blood pressure, and body temperature. Additionally, it can cause feelings of euphoria, increased sociability, and a sense of well-being. However, it can also cause negative side effects such as anxiety, paranoia, and agitation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-CEC in lab experiments include its availability, low cost, and ease of synthesis. Additionally, it has a relatively long half-life, making it useful for studying the long-term effects of psychoactive substances. However, the limitations of using 4-CEC in lab experiments include its potential for abuse and its lack of specificity. Additionally, its effects on the human body are not well understood, making it difficult to draw definitive conclusions from research studies.

Future Directions

There are several future directions for research on 4-CEC. One area of research could focus on the long-term effects of the compound on the human body. Additionally, more research is needed to understand the mechanism of action of 4-CEC and its effects on neurotransmitter systems in the brain. Finally, research could focus on developing more specific analogs of 4-CEC that could be used as potential treatments for various medical conditions.

Synthesis Methods

The synthesis of 4-CEC involves a reaction between benzyl chloride and 3-chlorophenethylamine in the presence of a catalyst. The product of this reaction is then reacted with piperidine to produce 1-benzyl-N-[2-(3-chlorophenyl)ethyl]-4-piperidinamine. The purity of the final product can be improved through various purification techniques.

Scientific Research Applications

4-CEC is used in scientific research to study its effects on the human body. It is commonly used as a reference standard for analytical purposes and is also used in pharmacological studies to investigate its potential as a psychoactive drug. Additionally, 4-CEC is used in forensic toxicology to identify and quantify the presence of the compound in biological samples.